Cas no 692747-16-3 (2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole)

• Product Name: 2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole
• CAS No: 692747-16-3
• MF: C₁₆H₁₅ClN₂OS
• MW: 318.821101427078
• CID: 5361935
• Update Time: 2025-06-12

2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]ethyl 4-chlorophenyl ether
• 2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole

• Inchi： 1S/C16H15ClN2OS/c17-12-5-7-13(8-6-12)20-9-10-21-11-16-18-14-3-1-2-4-15(14)19-16/h1-8H,9-11H2,(H,18,19)
• InChI Key： TUCOUWWLEOPGOS-UHFFFAOYSA-N
• SMILES： C1(CSCCOC2=CC=C(Cl)C=C2)NC2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole

Research Briefing on 2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole (CAS: 692747-16-3)

2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole (CAS: 692747-16-3) is a benzimidazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique structural features, including a chlorophenoxyethylsulfanyl moiety, has been the subject of several studies aimed at exploring its biological activities and therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have highlighted the synthetic pathways for 2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to achieve high yields and purity, which is critical for subsequent biological evaluations. The compound's structural elucidation has been confirmed using advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), ensuring its chemical identity and stability under various conditions.

In terms of biological activity, preliminary investigations suggest that 2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole exhibits promising antimicrobial and anti-inflammatory properties. In vitro assays have demonstrated its efficacy against a range of bacterial and fungal pathogens, with minimal cytotoxicity to mammalian cells. These findings position the compound as a potential candidate for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Further research has explored the compound's mechanism of action, revealing its ability to interfere with key enzymatic pathways in microbial cells. Molecular docking studies indicate that it binds to specific active sites of target enzymes, disrupting their function and leading to microbial cell death. Additionally, the compound's anti-inflammatory effects have been attributed to its modulation of pro-inflammatory cytokines, suggesting potential applications in treating inflammatory disorders.

Despite these promising results, challenges remain in translating the compound's in vitro activity into clinical applications. Current research is focused on improving its pharmacokinetic properties, such as solubility and bioavailability, through structural modifications and formulation strategies. Collaborative efforts between chemists and pharmacologists are underway to evaluate the compound's efficacy in animal models, which will be a critical step toward its potential therapeutic use.

In conclusion, 2-({2-(4-chlorophenoxy)ethylsulfanyl}methyl)-1H-1,3-benzodiazole represents a promising scaffold for drug development, with demonstrated antimicrobial and anti-inflammatory activities. Ongoing research aims to address its limitations and unlock its full therapeutic potential. This briefing underscores the importance of continued investigation into this compound and its derivatives, which could contribute significantly to the advancement of chemical biology and medicinal chemistry.